5-bromo-N-{2-[4-(1-methyl-1H-pyrazol-5-yl)phenyl]ethyl}furan-2-carboxamide
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Overview
Description
The compound “5-bromo-N-{2-[4-(1-methyl-1H-pyrazol-5-yl)phenyl]ethyl}furan-2-carboxamide” is a complex organic molecule that contains several functional groups. It has a furan ring, which is a five-membered aromatic ring with four carbon atoms and one oxygen atom. Attached to this furan ring is a carboxamide group (CONH2), which is a derivative of carboxylic acids and has potential for various chemical reactions . The compound also contains a bromine atom, which is often involved in electrophilic aromatic substitution reactions . The presence of a pyrazole ring, a heterocyclic aromatic organic compound, could imply potential biological activity .
Molecular Structure Analysis
The molecular structure of this compound is likely to be quite complex due to the presence of multiple rings and functional groups. The electron-donating and withdrawing properties of these groups would affect the compound’s reactivity .Chemical Reactions Analysis
The compound contains several functional groups that are known to undergo various chemical reactions. For example, the bromine atom could be involved in electrophilic aromatic substitution reactions, and the carboxamide group could participate in hydrolysis, among other reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on the specific arrangement of its atoms and the functional groups present. For example, the presence of a carboxamide group could increase its polarity and potentially its solubility in water .Scientific Research Applications
Anticancer Activity
Indole derivatives, which are structurally similar to your compound, have shown significant anticancer and antiproliferative effects against human cancer cell lines . They have been shown to have cancer chemopreventive properties .
Antiviral Activity
Indole derivatives have also demonstrated antiviral activity. For example, 6-Amino-4-substitutedalkyl-1H-indole-2-substitutedcarboxylate derivatives were prepared and reported as antiviral agents .
Anti-inflammatory Activity
Indole derivatives possess anti-inflammatory activities . This suggests that your compound might also have potential anti-inflammatory applications.
Antioxidant Activity
Indole derivatives have been found to exhibit antioxidant activities . This could be another potential application for your compound.
Antimicrobial Activity
Indole derivatives have shown antimicrobial activities . This suggests that your compound might also be used in the development of new antimicrobial agents.
Antidiabetic Activity
Indole derivatives have demonstrated antidiabetic activities . This could be another potential application for your compound.
Antimalarial Activity
Indole derivatives have shown antimalarial activities . This suggests that your compound might also be used in the development of new antimalarial agents.
Anticholinesterase Activities
Indole derivatives possess anticholinesterase activities . This could be another potential application for your compound.
Future Directions
Mechanism of Action
Target of Action
Compounds with similar structures, such as imidazole and indole derivatives, have been known to interact with a variety of targets, including enzymes, receptors, and dna .
Mode of Action
It can be inferred from similar compounds that it may interact with its targets through a variety of mechanisms, such as inhibition or activation of enzymes, modulation of receptor activity, or interference with dna replication .
Biochemical Pathways
Similar compounds have been shown to affect a variety of biochemical pathways, including those involved in inflammation, tumor growth, diabetes, allergies, and various infectious diseases .
Pharmacokinetics
Similar compounds are known to be highly soluble in water and other polar solvents, which can influence their absorption and distribution .
Result of Action
Similar compounds have been shown to have a variety of biological activities, including antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities .
properties
IUPAC Name |
5-bromo-N-[2-[4-(2-methylpyrazol-3-yl)phenyl]ethyl]furan-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H16BrN3O2/c1-21-14(9-11-20-21)13-4-2-12(3-5-13)8-10-19-17(22)15-6-7-16(18)23-15/h2-7,9,11H,8,10H2,1H3,(H,19,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KSTGBNHEYYWWJI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=CC=N1)C2=CC=C(C=C2)CCNC(=O)C3=CC=C(O3)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H16BrN3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
374.2 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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